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Compound of Interest

Compound Name: 6-Nitrophthalide

Cat. No.: B1346156

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and handling precautions for
6-Nitrophthalide. The following sections detail the physical and chemical properties, hazard
identification, personal protective equipment, and emergency procedures necessary for the
safe use of this compound in a laboratory setting.

Compound Identification and Properties

6-Nitrophthalide is a solid crystalline compound.[1] A summary of its key physical and
chemical properties is provided below.
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Property Value Source
Molecular Formula CsHsNOa4 [1112]
Molecular Weight 179.13 g/mol [2][3]
Appearance Light yellow Solid Crystalline [11[2]
CAS Number 610-93-5 [11[4115]
Melting Point >300°C/>572°F [6]
Solubility Insoluble in water; 0.4g/L (25 5]
oC)
Odor No information available [1]

Hazard Identification and Classification

6-Nitrophthalide is classified as a hazardous substance. The primary hazards are skin

irritation, serious eye irritation, and potential respiratory irritation.[1][3][4]

Hazard Class Category Hazard Statement
) ) o H315: Causes skin irritation.[1]
Skin Corrosion/Irritation 2
[31[4]
Serious Eye Damage/Eye H319: Causes serious eye
Irritation irritation.[1][3][4]
Specific Target Organ Toxicity - )
) ) H335: May cause respiratory
Single Exposure (Respiratory 3

Tract Irritation)

irritation.[1][4]

Precautionary Statements:[1][4]

e P261: Avoid breathing dust/fumes.

e P264: Wash all exposed external body areas thoroughly after handling.

e P271: Use only outdoors or in a well-ventilated area.
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o P280: Wear protective gloves, protective clothing, eye protection and face protection.
e P302+P352: IF ON SKIN: Wash with plenty of water.
e P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

e P312: Call a POISON CENTER/doctor/physician/first aider/if you feel unwell.
o P332+P313: If skin irritation occurs: Get medical advice/attention.

o P337+P313: If eye irritation persists: Get medical advice/attention.

o P362+P364: Take off contaminated clothing and wash it before reuse.

o P403+P233: Store in a well-ventilated place. Keep container tightly closed.

e P405: Store locked up.

e P501: Dispose of contents/container to authorised hazardous or special waste collection
point in accordance with any local regulation.

Experimental Protocols: Safe Handling and Storage
Adherence to strict handling and storage protocols is crucial to minimize risk.
3.1. Personal Protective Equipment (PPE)

The following PPE is mandatory when handling 6-Nitrophthalide:
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Body Part Recommended Protection Specifications/Standards
Safety glasses with side- Conforming to EN166 or
Eyes/Face . .
shields or goggles. equivalent.[1][5]

Chemical-resistant gloves
Inspect gloves before use.[1]

Skin (e.g., nitrile rubber), long- 5]

sleeved laboratory coat.

Use in a well-ventilated area. A
NIOSH/MSHA or European
) Standard EN 136 approved
Respiratory ) ) ] [1114]
respirator is recommended if
dust is generated or ventilation

is inadequate.

3.2. Handling Procedures

Avoid all personal contact, including inhalation.[4]

Use in a well-ventilated area, preferably within a chemical fume hood.[1][4]

Avoid the formation of dust.[1][5]

Do not eat, drink, or smoke when handling this product.[4]

Wash hands and any exposed skin thoroughly after handling.[1][4]

3.3. Storage Procedures

Store in original containers.[4]

Keep containers tightly closed in a dry, cool, and well-ventilated place.[1][4][5]

Store locked up.[4][5]

Store away from incompatible materials and foodstuff containers.[4]
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Emergency Procedures

Immediate and appropriate action is critical in the event of an emergency.

4.1. First Aid Measures

Exposure Route First Aid Protocol

Rinse cautiously with water for at least 15

minutes. Remove contact lenses, if present and
Eye Contact ) o ) )

easy to do. Continue rinsing. Seek immediate

medical attention.[1][4][5]

Wash off immediately with plenty of soap and
water for at least 15 minutes. If skin irritation
Skin Contact occurs, seek medical attention. Remove

contaminated clothing and wash before reuse.

[1]141[5]

Remove the victim to fresh air and keep at rest

in a position comfortable for breathing. If you

Inhalation
feel unwell, call a POISON CENTER or doctor.
[11[41[5]
Clean mouth with water and drink plenty of
Ingestion water afterwards. Get medical attention if

symptoms occur.[1][5]

4.2. Firefighting Measures

» Extinguishing Media: Use extinguishing media suitable for the surrounding area. Water
spray, carbon dioxide (COZ2), dry chemical, or alcohol-resistant foam are appropriate.[4][7]

» Specific Hazards: The compound is not considered a significant fire risk; however, containers
may burn.[4] Thermal decomposition can lead to the release of irritating gases and vapors,
including nitrogen oxides (NOXx), carbon monoxide (CO), and carbon dioxide (CO2).[1][7]

» Firefighter Protection: Wear self-contained breathing apparatus (SCBA) and full protective
gear.[1][5]
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4.3. Accidental Release Measures

e Personal Precautions: Ensure adequate ventilation. Use personal protective equipment as
required. Avoid dust formation.[1][5]

» Environmental Precautions: Should not be released into the environment.[1][5]

¢ Containment and Cleanup: Sweep up and shovel into suitable containers for disposal. Avoid
generating dust.[4][5] For major spills, alert emergency services and control personal contact
by wearing protective clothing.[4]

Visualized Workflows

The following diagrams illustrate the logical flow for handling emergencies.

Eye Contact Skin Contact Inhalation

Eye Exposure Occurs Skin Exposure Occurs Inhalation Occurs

\

Rinse with water for 15 mins Wash with soap and water for 15 mins Move to Fresh Air

Y

Remove contaminated clothing Keep comfortable for breathing

Remove contact lenses

Y

Irritation Persists? Feel Unwell?

f’es N‘
\
Seek Medical Attention

Continue Rinsing

Seek Immediate Medical Attention Monitor Call POISON CENTER or doctor Monitor

Click to download full resolution via product page

Caption: First Aid Procedures for 6-Nitrophthalide Exposure.
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Accidental Spill Occurs

Is it a Major Spill?

Alert Emergency Services

Control Personal Contact

'

Ensure Adequate Ventilation

;

Don Personal Protective Equipment

v

Avoid Dust Formation

y

Sweep up material

Place in suitable, closed container for disposal

Dispose of waste according to regulations

Click to download full resolution via product page

Caption: Workflow for Responding to an Accidental Spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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